Cas no 1087727-45-4 (N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride)
1087727-45-4 structure
Product Name:N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride
CAS No:1087727-45-4
MF:C6H13Cl2N3
MW:198.093518972397
CID:4679559
Update Time:2023-08-15
N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride
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- Inchi: 1S/C6H11N3.2ClH/c1-7-4-6-9-5-2-3-8-9;;/h2-3,5,7H,4,6H2,1H3;2*1H
- InChI Key: TXVWZASOUQEPQI-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C=CC=N1)CCNC
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 74.7
- Topological Polar Surface Area: 29.8
N-Methyl-2-(1H-pyrazol-1-yl)ethanamine dihydrochloride Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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